Cas no 14519-93-8 (Benzenemethanaminium,N,N,N-trimethyl-2-[(phenylamino)carbonyl]-, iodide (1:1))

• Product Name: Benzenemethanaminium,N,N,N-trimethyl-2-[(phenylamino)carbonyl]-, iodide (1:1)
• CAS No: 14519-93-8
• MF: C₁₇H₂₁IN₂O
• MW: 396.265916585922
• CID: 220746
• PubChem ID: 24189442
• Update Time: 2025-04-19

Benzenemethanaminium,N,N,N-trimethyl-2-[(phenylamino)carbonyl]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N,N,N-trimethyl-2-[(phenylamino)carbonyl]-, iodide (1:1)
• trimethyl-[[2-(phenylcarbamoyl)phenyl]methyl]azanium,iodide
• NSC89680
• NSC-89680
• N,N,N-Trimethyl[2-(phenylcarbamoyl)phenyl]methanaminium iodide
• DTXSID70637589
• 14519-93-8

• Inchi： 1S/C17H20N2O.HI/c1-19(2,3)13-14-9-7-8-12-16(14)17(20)18-15-10-5-4-6-11-15;/h4-12H,13H2,1-3H3;1H
• InChI Key： GCDWTPLSSRSQPR-UHFFFAOYSA-N
• SMILES： [I-].O=C(C1C=CC=CC=1C[N+](C)(C)C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.16553
• Monoisotopic Mass: 396.06986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 0.22210